Cas no 921198-26-7 (Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]-)
921198-26-7 structure
Product Name:Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]-
CAS No:921198-26-7
MF:C25H22BNO2
MW:379.258686542511
CID:745538
PubChem ID:71422435
Update Time:2025-04-19
Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]-
- [2-[[methyl(pyren-2-ylmethyl)amino]methyl]phenyl]boronic acid
- [2-({METHYL[(PYREN-2-YL)METHYL]AMINO}METHYL)PHENYL]BORONIC ACID
- SB83628
- starbld0019304
- DTXSID30841463
- 921198-26-7
- (2-((Methyl(pyren-2-ylmethyl)amino)methyl)phenyl)boronic acid
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- Inchi: 1S/C25H22BNO2/c1-27(16-22-5-2-3-8-23(22)26(28)29)15-17-13-20-11-9-18-6-4-7-19-10-12-21(14-17)25(20)24(18)19/h2-14,28-29H,15-16H2,1H3
- InChI Key: JGICDDIZSPLLGV-UHFFFAOYSA-N
- SMILES: OB(C1C=CC=CC=1CN(C)CC1=CC2=CC=C3C=CC=C4C=CC(=C1)C2=C34)O
Computed Properties
- Exact Mass: 379.1743591g/mol
- Monoisotopic Mass: 379.1743591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.7Ų
Boronic acid, B-[2-[[methyl(2-pyrenylmethyl)amino]methyl]phenyl]- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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